Cas no 272788-71-3 (1-Tridecanol, 3-octyl-)

• Product Name: 1-Tridecanol, 3-octyl-
• CAS No: 272788-71-3
• MF: C₂₁H₄₄O
• MW: 312.573467254639
• CID: 3927156
• PubChem ID: 13109029
• Update Time: 2025-04-22

1-Tridecanol, 3-octyl- Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanol, 3-octyl-
• 272788-71-3
• 3-octyltridecan-1-ol
• SCHEMBL7593277

• Inchi： 1S/C21H44O/c1-3-5-7-9-11-12-14-16-18-21(19-20-22)17-15-13-10-8-6-4-2/h21-22H,3-20H2,1-2H3
• InChI Key： JKESAZVCKXQWMI-UHFFFAOYSA-N
• SMILES： C(O)CC(CCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 312.339216023Da
• Monoisotopic Mass: 312.339216023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 20.2Ų